Cas no 585556-40-7 (4-HYDROXY-3,6,6-TRIMETHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID)

4-HYDROXY-3,6,6-TRIMETHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID structure

585556-40-7 structure

Product Name:4-HYDROXY-3,6,6-TRIMETHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID

CAS No:585556-40-7

Molecular Formula:C₁₂H₁₆O₄

Molecular Weight:224.253

MDL:MFCD04030521

CID:3029218

PubChem ID:663241

4-HYDROXY-3,6,6-TRIMETHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID Properties

Names and Identifiers

- 4-HYDROXY-3,6,6-TRIMETHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID
- 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydrobenzofuran-2-carboxylicacid
- 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid, AldrichCPR
- HMS2401D12
- EN300-237560
- AKOS016038894
- STL341848
- CHEMBL1448216
- SMR000043965
- 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid
- 4-hydroxy-3,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-2-carboxylic acid
- AKOS000268256
- 585556-40-7
- HMS1701K05
- F1901-0160
- 4-Hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid
- MLS000081405
- 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid
- MDL： MFCD04030521
- InChIKey： LSTANEOPKBKSDR-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H16O4/c1-6-9-7(13)4-12(2,3)5-8(9)16-10(6)11(14)15/h7,13H,4-5H2,1-3H3,(H,14,15)
- SMILES： CC1=C(C(=O)O)OC2=C1C(CC(C)(C)C2)O

Computed Properties

Exact Mass: 224.105
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 224.105
Heavy Atom Count: 16
Complexity: 299
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 70.7Å²

Experimental Properties

Boiling Point: 283.6±20.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 125.3±21.8 °C
Density: 1.2±0.1 g/cm3

4-HYDROXY-3,6,6-TRIMETHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AV80857-1mg	4-Hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid	585556-40-7	95%+	1mg	$317.00	2024-04-19
Chemenu	CM522442-1g	4-Hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydrobenzofuran-2-carboxylic acid	585556-40-7	97%	1g	$291	2023-02-17
Enamine	EN300-237560-0.05g	4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid	585556-40-7	95%	0.05g	$612.0	2024-06-19
Fluorochem	059497-500mg	4-Hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid	585556-40-7	95+%	500mg	￡281.00	2022-03-01
Life Chemicals	F1901-0160-0.25g	4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid	585556-40-7	95%+	0.25g	$212.0	2023-09-07
TRC	H254956-100mg	4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid	585556-40-7		100mg	$ 95.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1142392-100mg	4-Hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid	585556-40-7	97%	100mg	￥1434.00

4-HYDROXY-3,6,6-TRIMETHYL-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLIC ACID Related Literature

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